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CAS No.: 869490-47-1

Cat. No.: S004125

Get Quote

The tables below summarize key data for Gosogliptin, a potent and selective Dipeptidyl Peptidase-IV (DPP-

IV) inhibitor.

Table 1: Basic Chemical and Handling Information

Property Description

CAS Number 869490-23-3 [1] [2] [3]

Molecular
Formula

C17H24F2N6O [1] [2] [3]

Molecular Weight 366.41 g/mol (or 366.42 g/mol) [1] [2] [3]

Synonyms PF-00734200, PF-734200 [1] [2] [3]

IUPAC Name 2-(4-((3S,5S)-5-(3,3-difluoropyrrolidine-1-carbonyl)pyrrolidin-3-yl)piperazin-1-
yl)pyrimidine [2]

Appearance White to yellow solid [1]

Storage -20°C Freezer [3]

Solubility Soluble in DMSO (100 mg/mL) [1] [3]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s004125?utm_src=pdf-body
https://www.smolecule.com/products/s004125?utm_src=pdf-interest
https://www.smolecule.com/products/s004125?utm_src=pdf-body
https://www.medchemexpress.com/Gosogliptin.html?srsltid=AfmBOopx-s5WHxQ1KwkZLZVcMqclhDNy6PTiKX-GlqClkDzvBGRjBlZb
https://go.drugbank.com/drugs/DB08382
https://www.bocsci.com/gosogliptin-cas-869490-23-3-item-99525.html?srsltid=AfmBOopcfZFvNNlk3HDDxCVyhftxS3EQcWlQPiC-PJrqJiyKVqUjgjHa
https://www.medchemexpress.com/Gosogliptin.html?srsltid=AfmBOopx-s5WHxQ1KwkZLZVcMqclhDNy6PTiKX-GlqClkDzvBGRjBlZb
https://go.drugbank.com/drugs/DB08382
https://www.bocsci.com/gosogliptin-cas-869490-23-3-item-99525.html?srsltid=AfmBOopcfZFvNNlk3HDDxCVyhftxS3EQcWlQPiC-PJrqJiyKVqUjgjHa
https://www.medchemexpress.com/Gosogliptin.html?srsltid=AfmBOopx-s5WHxQ1KwkZLZVcMqclhDNy6PTiKX-GlqClkDzvBGRjBlZb
https://go.drugbank.com/drugs/DB08382
https://www.bocsci.com/gosogliptin-cas-869490-23-3-item-99525.html?srsltid=AfmBOopcfZFvNNlk3HDDxCVyhftxS3EQcWlQPiC-PJrqJiyKVqUjgjHa
https://www.medchemexpress.com/Gosogliptin.html?srsltid=AfmBOopx-s5WHxQ1KwkZLZVcMqclhDNy6PTiKX-GlqClkDzvBGRjBlZb
https://go.drugbank.com/drugs/DB08382
https://www.bocsci.com/gosogliptin-cas-869490-23-3-item-99525.html?srsltid=AfmBOopcfZFvNNlk3HDDxCVyhftxS3EQcWlQPiC-PJrqJiyKVqUjgjHa
https://go.drugbank.com/drugs/DB08382
https://www.medchemexpress.com/Gosogliptin.html?srsltid=AfmBOopx-s5WHxQ1KwkZLZVcMqclhDNy6PTiKX-GlqClkDzvBGRjBlZb
https://www.bocsci.com/gosogliptin-cas-869490-23-3-item-99525.html?srsltid=AfmBOopcfZFvNNlk3HDDxCVyhftxS3EQcWlQPiC-PJrqJiyKVqUjgjHa
https://www.medchemexpress.com/Gosogliptin.html?srsltid=AfmBOopx-s5WHxQ1KwkZLZVcMqclhDNy6PTiKX-GlqClkDzvBGRjBlZb
https://www.bocsci.com/gosogliptin-cas-869490-23-3-item-99525.html?srsltid=AfmBOopcfZFvNNlk3HDDxCVyhftxS3EQcWlQPiC-PJrqJiyKVqUjgjHa
https://www.smolecule.com/products/s004125?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Table 2: Pharmacological and In-Vitro Assay Data

Property Description

Primary Target Dipeptidyl peptidase 4 (DPP-4) [4] [2]

Mechanism of Action Potent, selective, competitive inhibitor of DPP-IV [1] [4]

Biological
Consequence

Prevents degradation of GLP-1 and GIP, increasing insulin secretion and

decreasing glucagon release [4] [5]

Selectivity >200-fold selective over related enzymes (DPP-2, DPP-3, DPP-8, DPP-9,

FAP) [1]

Primary Metabolism Hydroxylation at the 5' position of the pyrimidine ring (M5), catalyzed by

CYP2D6 and CYP3A4 [3]

Reconstructed Experimental Workflow

While specific protocols for Gosogliptin are not published, the following diagram outlines a general

experimental workflow for evaluating a DPP-4 inhibitor, inferred from standard pharmacology practices and

the search results.
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Start: Compound Preparation

Prepare Stock Solution
(100 mg/mL in DMSO)

In-Vitro DPP-IV Inhibition Assay

Pharmacokinetic (PK) Studies
(Absorption, Metabolism, Excretion)

In-Vivo Efficacy Studies
(Animal models of T2DM)

Data Analysis & Validation

Click to download full resolution via product page

Guidance for Locating Detailed Protocols

The search results indicate that Gosogliptin was developed by Pfizer and reached Phase 3 clinical trials [3].

The detailed analytical methods and laboratory protocols used in its development are likely contained within

internal company documents or regulatory submission files that are not publicly accessible.

To acquire more detailed application notes or protocols, you may consider the following approaches:

Contact the Developer: Reaching out to Pfizer's scientific communications department may yield
available technical data.
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Search Patent Literature: The patents covering Gosogliptin's synthesis and formulation might

contain more detailed experimental sections. One patent related to drug delivery devices was
identified (EP3883635A1) but does not contain the desired protocols [6].

Consult Specialized Databases: Deeper searches in specialized pharmaceutical and analytical
chemistry databases (e.g., ACS Publications, SpringerLink) using the compound's CAS number

(869490-23-3) and terms like "LC-MS/MS assay" or "quantitative analysis" may locate published
method details [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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